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Compound of Interest

Compound Name: 1,2-Diiodopropane

Cat. No.: B3344142 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Diiodopropane was located. The

following safety recommendations are based on the known hazards of its isomers, such as 1,3-

diiodopropane, 1-iodopropane, and 2-iodopropane. It is reasonable to assume that 1,2-
diiodopropane exhibits similar hazardous properties. Always handle with caution and in

accordance with your institution's safety protocols.

Hazard Summary
Based on data for its isomers, 1,2-diiodopropane is expected to be a hazardous chemical that

can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5]

Ingestion and inhalation should be avoided.

Physical & Chemical Properties
A summary of the known physical and chemical properties of 1,2-diiodopropane and its

isomers is provided below.
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Property
1,2-
Diiodopropane

1,3-
Diiodopropane

1-Iodopropane 2-Iodopropane

CAS Number 598-29-8[6][7] 627-31-6 107-08-4 75-30-9

Molecular

Formula
C3H6I2[6][7] C3H6I2 C3H7I C3H7I

Molecular Weight 295.89 g/mol [6] 295.89 g/mol 169.99 g/mol 169.99 g/mol

Appearance -
Colorless to light

orange liquid[4]

Light yellow

liquid

Light yellow

liquid[8]

Boiling Point
500.20 K (227.05

°C)[9]
- 101 - 102 °C[2] -

Melting Point
253.00 K (-20.15

°C)[9]
- -90 °C -90 °C[8]

Flash Point - - - 42 °C[8]

Density - - - 1.700 g/cm³[8]

Solubility

Log10 of Water

solubility in mol/l:

-3.09[9]

Insoluble in

water
- -

Operational Plan: Handling 1,2-Diiodopropane
This step-by-step guide outlines the necessary precautions for safely handling 1,2-
diiodopropane in a laboratory setting.

Engineering Controls
Ventilation: Always handle 1,2-diiodopropane in a well-ventilated area. A chemical fume

hood is required.[1][5]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1][5]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 1,2-diiodopropane:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.

Protective Clothing: A lab coat or chemical-resistant apron is required. For larger

quantities, consider flame-retardant antistatic protective clothing.[2]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[5]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1][8]

Do not breathe mist, vapors, or spray.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[8]

Use spark-proof tools and explosion-proof equipment.[8]

Wash hands thoroughly after handling.[2]

Disposal Plan: 1,2-Diiodopropane and Contaminated
Materials
Proper disposal of 1,2-diiodopropane and any contaminated materials is crucial to ensure

environmental safety and regulatory compliance.

Immediate Spill Response
Small Spills:
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Ensure adequate ventilation.

Wear the appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible absorbent material such as sand, silica gel,

or a universal binder.[1]

Collect the absorbed material and place it into a suitable, sealed, and properly labeled

container for disposal.[1]

Large Spills:

Evacuate the area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Collection and Storage
Collect all waste containing 1,2-diiodopropane, including contaminated absorbent materials

and disposable PPE, in a tightly sealed and clearly labeled hazardous waste container.

Store the waste container in a designated hazardous waste accumulation area, away from

incompatible materials such as strong oxidizing agents and strong bases.[1]

Final Disposal
Do not dispose of 1,2-diiodopropane down the drain.[1]

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed professional waste disposal service.[10]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for handling and disposing of 1,2-
diiodopropane.
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Workflow for Handling and Disposal of 1,2-Diiodopropane
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Caption: Workflow for Handling and Disposal of 1,2-Diiodopropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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